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Introduction

Ytterbium(lll) chloride hexahydrate (YbCls-:6H20) is a hydrated inorganic salt of the
lanthanide element ytterbium. For researchers, scientists, and professionals in drug
development, this compound serves as a crucial starting material and a versatile tool. It is a
primary source of the trivalent ytterbium ion (Yb3*), which possesses unique luminescent and
catalytic properties.[1] Its utility spans from a Lewis acid catalyst in complex organic syntheses
to a precursor for advanced nanomaterials used in bioimaging and drug delivery.[1]
Furthermore, due to the similarity in ionic radius with the calcium ion (Ca2*), Yb3* serves as an
invaluable spectroscopic probe in studying calcium-dependent biological systems.[2][3] This
guide provides a comprehensive overview of its core physical and chemical properties, detailed
experimental protocols for their characterization, and a summary of its applications relevant to
scientific research.

Physical Properties

Ytterbium(lll) chloride hexahydrate is a white or colorless crystalline solid, though sometimes
described as green, that is both deliquescent and hygroscopic, readily absorbing moisture from
the air.[4][5][6] It is soluble in water and alcohols like ethanol.[1][4][7] Due to its hygroscopic
nature, it must be stored in dry, airtight conditions.[4][8]
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Quantitative Physical Data

The fundamental physical properties of Ytterbium(lll) chloride hexahydrate are summarized
in the table below for quick reference.

Property Value References
Molecular Formula YbCls-6H20 [5119]
Molecular Weight 387.49 g/mol [4115][10]
Appearance White/colorless crystalline Al
powder
Melting Point 150-180 °C (decomposes) [8][10][11]
Density 2.57 - 2.58 g/lcm3 [B[11][12]
Solubility Soluble in water and ethanol [4107]

Crystallographic Data

The crystal structure of Ytterbium(lll) chloride hexahydrate has been determined by single-
crystal X-ray diffraction.[13][14] It does not exist as a simple hydrated salt in the solid state but
rather as a coordination complex with the formula [YbClz2(H20)s]Cl.[13][14] In this structure, the
ytterbium ion is coordinated to two chloride ions and six water molecules, forming a complex
cation. The remaining chloride ion acts as the counter-anion.[13][14] The coordination
geometry around the ytterbium center is a distorted square antiprism.[13][14]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1148365?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ytterbium-chloride-hexahydrate
https://www.strem.com/product/93-7003
https://www.aemree.com/ytterbium-chloride-hexahydrate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ytterbium-chloride-hexahydrate
https://www.webelements.com/compounds/ytterbium/Yb-1_Cl-3_OH2-6.html
https://www.aemree.com/ytterbium-chloride-hexahydrate.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9484874.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9484874.htm
https://www.webelements.com/compounds/ytterbium/Yb-1_Cl-3_OH2-6.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9484874.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9484874.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9484874.aspx
https://www.echemi.com/products/pd180521114507-ytterbiumiii-chloride-hexahydrate.html
https://www.aemree.com/ytterbium-chloride-hexahydrate.html
https://www.fishersci.com/shop/products/ytterbium-iii-chloride-hexahydrate-99-9-trace-metal-basis-thermo-scientific/AC194430010
https://www.benchchem.com/product/b1148365?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4459311/
https://www.researchgate.net/publication/276461982_ChemInform_Abstract_Crystal_Structure_of_HexaaquadichloridoytterbiumIII_Chloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC4459311/
https://www.researchgate.net/publication/276461982_ChemInform_Abstract_Crystal_Structure_of_HexaaquadichloridoytterbiumIII_Chloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC4459311/
https://www.researchgate.net/publication/276461982_ChemInform_Abstract_Crystal_Structure_of_HexaaquadichloridoytterbiumIII_Chloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC4459311/
https://www.researchgate.net/publication/276461982_ChemInform_Abstract_Crystal_Structure_of_HexaaquadichloridoytterbiumIII_Chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Value Reference
Crystal System Monoclinic [13]
Space Group P2/c [14]
a 7.8158 (11) A [13]
b 6.4651 (3) A [13]
C 12.7250 (18) A [13]
B 131.45 (2)° [13]
Volume (V) 481.92 (16) A3 [13]
b 2 [13]

Chemical Properties

Ytterbium(lll) chloride hexahydrate's chemistry is dominated by the Yb3* ion. It is a stable
compound under standard conditions but is sensitive to moisture and incompatible with strong
oxidizing agents.[8][11]

Key Chemical Identifiers

Identifier Value References
CAS Number 10035-01-5 [4][5]

EC Number 237-632-3 [12]
PubChem CID 16211497 [5]

Reactivity and Stability

o Stability: The compound is stable under normal ambient and anticipated storage and
handling conditions of temperature and pressure.[8]

e Hygroscopicity: It is moisture-sensitive and should be stored in a dry, inert atmosphere.[8]
[11]
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» Incompatibilities: It is incompatible with strong oxidizing agents.[8][11]

e Lewis Acidity: Like many lanthanide chlorides, it acts as an effective Lewis acid, a property
leveraged to catalyze various organic reactions.[1]

Experimental Protocols

Characterizing Ytterbium(lll) chloride hexahydrate involves several standard analytical
techniques. Below are detailed methodologies for key experiments.

Determination of Water of Hydration via
Thermogravimetric Analysis (TGA)

Thermogravimetric analysis is used to determine the water content of hydrated salts by
measuring the change in mass as the sample is heated.[15][16]

Methodology:

Instrument Calibration: Calibrate the TGA instrument's temperature and mass balance
according to the manufacturer's specifications.

o Sample Preparation: Accurately weigh approximately 5-10 mg of Ytterbium(lll) chloride
hexahydrate into a standard TGA crucible (e.g., alumina or platinum).[17]

o Atmosphere: Purge the furnace with an inert gas, such as nitrogen or argon, at a constant
flow rate (e.g., 50-100 mL/min) to prevent oxidative side reactions.[18]

e Heating Program:
o Equilibrate the sample at a starting temperature (e.g., 30 °C).

o Heat the sample at a controlled, linear rate (e.g., 10 °C/min) to a final temperature
sufficient to ensure all water is removed (e.g., 300 °C).[16]

o Data Acquisition: Continuously record the sample mass as a function of temperature.

» Data Analysis: Analyze the resulting TGA curve. The mass loss corresponding to the
dehydration steps is used to calculate the number of water molecules per formula unit of the
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salt.[16]

A simplified workflow for Thermogravimetric Analysis (TGA) of a hydrated salt.

Single-Crystal X-ray Diffraction for Structural
Elucidation

This technique provides precise information on the three-dimensional atomic arrangement,
including bond lengths and angles.[19][20]

Methodology:

o Crystal Growth: Grow single crystals suitable for diffraction (ideally 30-300 microns in size).
[19] A common method is the slow evaporation of a saturated solution. For YbCl3-6H20,
crystals can be obtained by dissolving the salt in a solvent like acetonitrile, heating to ensure
complete dissolution, and allowing the solvent to evaporate slowly at room temperature.[13]
[14]

o Crystal Mounting: Carefully select a well-formed, defect-free crystal and mount it on a thin
glass fiber or loop.[19][21] The crystal is often coated in an oil (e.g., Paratone) and flash-
cooled in a stream of cold nitrogen gas (typically 100 K) to protect it from damage and
improve data quality.[21]

o Data Collection: Place the mounted crystal on a goniometer in the X-ray diffractometer.[20]
An X-ray beam (e.g., Mo Ka radiation) is directed at the crystal.[13] The crystal is rotated,
and a detector records the diffraction pattern produced as the X-rays interact with the crystal
lattice.[19]

 Structure Solution and Refinement: The collected diffraction data is processed using
specialized software to solve and refine the crystal structure, yielding the final atomic
coordinates and geometric parameters.[21]

( ]—»(Select & Mount Single CrystaD—»(Moum on Goniometer & Cool (100 KD—» X-ray Data CollectiorD—»[structure Solution & Refinemena
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Workflow for Single-Crystal X-ray Diffraction analysis.

Determination of Aqueous Solubility by the Isothermal
Method

This classic method determines the solubility of a salt at a specific temperature by creating a
saturated solution.[22]

Methodology:

o System Preparation: Add an excess amount of Ytterbium(lll) chloride hexahydrate to a
known volume of deionized water in a sealed vessel.

o Equilibration: Place the vessel in a constant-temperature water bath and agitate it
continuously (e.g., with a magnetic stirrer) for an extended period (e.g., 24-48 hours) to
ensure equilibrium is reached between the dissolved and undissolved salt.

o Sample Collection: Once equilibrium is established, cease agitation and allow the
undissolved solid to settle. Carefully extract a known volume of the clear supernatant
solution, ensuring no solid particles are transferred. A syringe with a particle filter is
recommended.

o Concentration Analysis: Determine the concentration of Yb3* in the collected sample. This
can be done via gravimetric analysis (evaporating the solvent and weighing the residue) or,
more accurately, by techniques like complexometric titration with EDTA or Inductively
Coupled Plasma-Mass Spectrometry (ICP-MS).[22]

» Calculation: Calculate the solubility in units such as grams of solute per 100 g of solvent or
moles per liter.
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Protocol for determining salt solubility via the isothermal equilibrium method.

Applications in Research and Drug Development

The unique properties of the Yb3* ion make Ytterbium(lll) chloride hexahydrate a valuable
compound for the scientific community.

o Catalysis: It functions as a water-tolerant Lewis acid catalyst for various organic
transformations, which are crucial steps in the synthesis of complex molecules and
pharmaceutical intermediates.[1]

o Nanomaterial Precursor: It is a common precursor for synthesizing Yb3+-doped
nanoparticles. These nanoparticles are investigated for applications in bioimaging (as
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fluorescent probes), photovoltaics, and targeted drug delivery systems.

» Biological Probe: The Yb3* ion has an ionic radius similar to Ca?*, allowing it to substitute for
calcium in some biological binding sites.[3] This makes it a useful probe in techniques like

NMR to study the structure and function of calcium-binding proteins and ion channels, which
are critical drug targets.[2]

Ca?* (Native Ion) Yb3* (Probe Ion)

/
/

/
Binds & Activates,(/]ompetitively Binds & Allows Spectroscopic Probing
/

@)logical ;&Stem

Ca?*-Binding Site
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Click to download full resolution via product page

Yb3* as a competitive probe for Ca2* binding sites in biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1148365#ytterbium-iii-chloride-hexahydrate-physical-and-chemical-properties
https://www.benchchem.com/product/b1148365#ytterbium-iii-chloride-hexahydrate-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1148365?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

